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Compound of Interest

Compound Name: CCG-222740

Cat. No.: B606540 Get Quote

Technical Support Center: CCG-222740
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term storage and handling of CCG-
222740.

Frequently Asked Questions (FAQs)
Q1: What is the recommended method for long-term storage of solid CCG-222740?

A1: Solid CCG-222740 should be stored in a dry, dark place at -20°C for up to 3 years.[1][2][3]

Storage at 4°C for up to 2 years is also possible.[3]

Q2: How should I prepare and store stock solutions of CCG-222740?

A2: It is recommended to prepare stock solutions in fresh, anhydrous DMSO.[1][3] To avoid

repeated freeze-thaw cycles, you should aliquot the stock solution into smaller, single-use

volumes.[1][4] For long-term storage, these aliquots should be kept at -80°C for up to 2 years.

[3] For shorter-term storage, -20°C for up to 1 month is acceptable.[1][4]

Q3: What should I do if the compound doesn't dissolve easily?

A3: If you encounter solubility issues, gentle warming of the solution to 37°C and sonication

can aid in dissolution.[4][5] It is also crucial to use fresh, high-quality DMSO, as moisture

absorption can reduce the solubility of CCG-222740.[1][3]
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Q4: Is CCG-222740 suitable for in vivo studies?

A4: Yes, CCG-222740 is orally active and has been used in animal models.[3][4][6] Specific

formulations for oral gavage and injection are available. It is important to prepare these

formulations fresh for each use.[1][5]

Quantitative Data Summary
Storage Conditions

Form
Storage
Temperature

Duration Citations

Powder -20°C Up to 3 years [1][2][3][5]

Powder 4°C Up to 2 years [3]

In Solvent -80°C 1 to 2 years [1][3][5]

In Solvent -20°C 1 month [1][4]

Solubility

Solvent Concentration Notes Citations

DMSO
89 - 125 mg/mL

(200.06 - 280.99 mM)

Use of fresh DMSO is

recommended;

sonication may be

needed.

[1][3][5]

Ethanol 89 mg/mL [1]

Water Insoluble [1][4]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Pre-weighing: Accurately weigh the desired amount of CCG-222740 powder (Molecular

Weight: 444.86 g/mol ).
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Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to achieve a 10 mM

concentration. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 4.45 mg of

CCG-222740 in 1 mL of DMSO.

Dissolution: If necessary, gently warm the vial to 37°C and use a sonicator to ensure

complete dissolution.[4][5]

Aliquoting and Storage: Aliquot the stock solution into single-use vials to avoid repeated

freeze-thaw cycles. Store the aliquots at -80°C.[1][3][4]

In Vivo Formulation for Oral Gavage
This protocol is for a clear solution. If a suspension is formed, it should be used immediately.[5]

Initial Dissolution: Dissolve CCG-222740 in DMSO.

Addition of PEG300: Add PEG300 to the solution.

Addition of Tween 80: Add Tween 80 and mix until the solution is clear.

Final Dilution: Add saline or ddH₂O to reach the final desired concentration.

Administration: The final formulation should be prepared fresh and administered immediately.

[1][5]

A common formulation consists of 5% DMSO, 40% PEG300, 5% Tween 80, and 50% ddH₂O.

[1]
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Issue Possible Cause Recommended Solution

Precipitation of the compound

in the stock solution upon

storage.

The storage temperature is too

high, or the solution has

undergone multiple freeze-

thaw cycles.

Store aliquots at -80°C. Avoid

repeated freezing and thawing

of the stock solution.

Inconsistent results in cell-

based assays.

Degradation of the compound

due to improper storage.

Inaccurate concentration due

to incomplete dissolution.

Use freshly thawed aliquots for

each experiment. Ensure the

compound is fully dissolved

when preparing the stock

solution.

Low solubility in DMSO.
The DMSO may have

absorbed moisture.

Use a fresh, unopened bottle

of anhydrous DMSO.[1][3]

Precipitation when diluting the

stock solution in aqueous

media.

CCG-222740 is insoluble in

water.

Ensure the final concentration

of DMSO in the cell culture

medium is low (typically

<0.1%) and compatible with

your cell line.

Visual Guides

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.selleckchem.com/products/ccg-222740.html
https://www.medchemexpress.com/ccg-222740.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CCG-222740 Signaling Pathway

Rho

MRTF

SRF

Target Gene
Expression

CCG-222740

Fibrosis

Click to download full resolution via product page

Caption: CCG-222740 inhibits the Rho/MRTF signaling pathway.
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Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing a CCG-222740 stock solution.
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Troubleshooting: Compound Precipitation
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Caption: Decision tree for troubleshooting compound precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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